N-(4-Cyanooxan-4-YL)bicyclo[2.2.1]hept-5-ene-2-carboxamide

• IUPAC Name: N-(4-cyanooxan-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide
• InChI: InChI=1S/C14H18N2O2/c15-9-14(3-5-18-6-4-14)16-13(17)12-8-10-1-2-11(12)7-10/h1-2,10-12H,3-8H2,(H,16,17)
• InChI Key: USFNJTUUSJVKBZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C#N)NC(=O)C2CC3CC2C=C3
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol
• CAS No.: 1465387-14-7

Description

N-(4-Cyanooxan-4-YL)bicyclo[2.2.1]hept-5-ene-2-carboxamide is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.31. The purity is usually 95%.
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Scientific Research Applications

Catalysis in Polymerization

Research indicates that compounds related to N-(4-Cyanooxan-4-YL)bicyclo[2.2.1]hept-5-ene-2-carboxamide are utilized in catalysis for polymerization processes. For instance, Palladium(II)−nitrile catalysts were found effective in selectively polymerizing the exo isomers of esters of 2-(hydroxymethyl)bicyclo[2.2.1]hept-5-ene. These catalysts demonstrated limitations at ambient temperatures when dealing with monomers having electron-withdrawing substituents linked to the bicyclic unit (Mathew et al., 1996).

Photoresist Materials for Lithography

A series of new alicyclic polymers, which are related to the chemical structure of interest, have been synthesized for 193 nm photoresist materials. These include compounds like 2-methylpropylbicyclo[2.2.1]hept-5-ene-2-carboxylate, showing potential in lithographic applications due to their cycloaliphatic backbones providing etch resistance and stability to radiation (Okoroanyanwu et al., 1998).

Polymer Synthesis and Modification

The synthesis and chemical transformations of amides containing two norbornene fragments were explored. These reactions, involving compounds structurally similar to the one , led to the production of carboxamides with two norbornene fragments, demonstrating the versatility of these compounds in synthesizing polymers with unique properties (Kas’yan et al., 2004).

Magnetic Nanoparticle Stabilization

In the realm of nanoscience, compounds analogous to this compound have been used in the stabilization of magnetic nanoparticles. Specifically, diblock copolymers derived from bicyclo[2.2.1]hept-5-ene 2-carboxylic acid 2-cyanoethyl ester were effective in stabilizing iron oxide magnetic nanoparticles, indicating the potential of these compounds in creating novel magnetic nanocomposites (Belfield & Zhang, 2006).

Mechanism of Action

Target of Action

The primary targets of N-(4-Cyanooxan-4-YL)bicyclo[2.2.1]hept-5-ene-2-carboxamide

Mode of Action

The exact mode of action of This compound

Result of Action

The molecular and cellular effects of This compound